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Compound of Interest

Compound Name: Vinylethoxysilane

Cat. No.: B15472604

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for the use of Vinylethoxysilane, focusing on procedural, step-by-step
guidance for operations and disposal.

Vinylethoxysilane is a flammable liquid and vapor that can be harmful if inhaled and may
cause an allergic skin reaction.[1][2] Adherence to proper safety protocols is critical to minimize
exposure and ensure a safe laboratory environment.

Hazard Summary & Quantitative Data

It is crucial to be aware of the physical and chemical properties of Vinylethoxysilane to handle
it safely. No specific occupational exposure limits have been established by major regulatory
agencies like OSHA or ACGIH for Vinylethoxysilane.[3] Therefore, exposure should be kept
as low as reasonably achievable.
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Property Value Source

Trimethoxyvinylsilane; VTMO;
Synonyms _ _ [1][3]
Ethenyltrimethoxysilane

CAS Number 2768-02-7 [1][4]
Physical State Liquid [2][3]
Appearance Colorless [2]
Flash Point 23°C/73.4°F 2]
Boiling Point 123 °C / 253.4 °F [2]
Vapor Pressure 9 mmHg @ 20°C [2]

Flammable liquid and vapor,
Hazards Harmful if inhaled, May cause [1][2]

an allergic skin reaction

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling Vinylethoxysilane.
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Body Part

PPE Recommendation

Details and Specifications

Eyes/Face

Safety Goggles / Face Shield

Wear tightly fitting chemical
safety goggles conforming to
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][5] A face
shield should be used when
there is a potential for

splashing.

Skin/Body

Chemical-Resistant Gloves,
Lab Coat

Gloves: Wear chemical-
impermeable gloves.[4] Nitrile
gloves are suitable for
incidental contact, but for
prolonged or immersive
contact, consult the
manufacturer's specific
chemical resistance guide.
Always inspect gloves for tears
or holes before use.[3]
Clothing: Wear a long-sleeved
lab coat. For larger quantities
or significant splash potential,
consider a chemical-resistant

apron over the lab coat.[1]

Respiratory

Fume Hood / Respirator

Handle Vinylethoxysilane only
in a well-ventilated area,
preferably within a chemical
fume hood.[3][4] If exposure
limits are likely to be exceeded
or if irritation is experienced,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator with an

appropriate cartridge.[1]
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Operational and Disposal Plans

Following standardized procedures for handling, storage, and disposal is critical for safety and
regulatory compliance.

Handling and Storage Protocol

« Ventilation: Always handle Vinylethoxysilane in a well-ventilated area or a chemical fume
hood to keep airborne concentrations low.[3][4]

« Ignition Sources: This material is flammable. Keep it away from open flames, hot surfaces,
and sparks.[1][4] Use non-sparking tools and take precautionary measures against static
discharge.[1][2]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or
mist.[4] Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[1][3] The material is moisture-
sensitive; storage under a nitrogen blanket has been recommended.[3] Ensure that eyewash
stations and safety showers are located close to the workstation.[1][3]

Spill Management Protocol

e Evacuate: Evacuate personnel from the immediate spill area.
o Ventilate: Ensure adequate ventilation.
o Control Ignition: Remove all sources of ignition.[1]

» Containment: Use a non-combustible absorbent material (e.g., sand, earth) to soak up the
spill.[1]

o Collection: Use spark-proof tools to collect the absorbed material into a suitable, closed
container for disposal.[1][4]

» Decontamination: Clean the spill area thoroughly.
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Waste Disposal Protocol

o Chemical Waste: Dispose of Vinylethoxysilane and any contaminated absorbent material
as hazardous waste.[2] All waste disposal must be in accordance with federal, state, and
local regulations.

o Contaminated PPE: Contaminated work clothing should not be allowed out of the workplace.
[2] Dispose of contaminated gloves and other disposable PPE as hazardous waste in a
sealed container.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of
Vinylethoxysilane, from preparation to final disposal.
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Caption: Workflow for Safe Handling of Vinylethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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